BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 2,3-
Dihydrosciadopitysin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B592804

CAS Number: 34421-19-7

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,3-Dihydrosciadopitysin is a naturally occurring biflavonoid that has been identified in select
plant species. As a member of the flavonoid family, it possesses a characteristic molecular
architecture that suggests potential biological activity. This technical guide serves as a
comprehensive resource on 2,3-Dihydrosciadopitysin (CAS Number: 34421-19-7),
consolidating the currently available scientific and technical information. This document outlines
its physicochemical properties, and known biological sources, and discusses the analytical
methods used for its identification. Due to a notable scarcity of in-depth research on this
specific compound, this guide also highlights the significant gaps in the existing literature,
particularly concerning its biological activity, mechanisms of action, and detailed experimental
protocols. This whitepaper aims to provide a foundational understanding for researchers and
drug development professionals interested in exploring the therapeutic potential of this rare
natural product.

Introduction

Flavonoids are a diverse group of polyphenolic compounds ubiquitously found in plants,
renowned for their wide range of biological activities, including antioxidant, anti-inflammatory,
and anticancer effects. Biflavonoids, which are dimers of flavonoid units, often exhibit
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enhanced or unique biological properties compared to their monomeric counterparts. 2,3-
Dihydrosciadopitysin belongs to this intriguing class of natural products. Its structure, a
derivative of sciadopitysin, features a dihydroflavone moiety linked to a flavone. Despite its
discovery, 2,3-Dihydrosciadopitysin remains a largely understudied molecule, representing a
potential area for novel therapeutic development. This guide synthesizes the available data to
provide a clear and concise overview of the current state of knowledge.

Physicochemical Properties

The fundamental physicochemical properties of 2,3-Dihydrosciadopitysin are summarized in
the table below. These data are primarily derived from chemical supplier databases and
computational predictions, as detailed experimental characterization is not widely available in
published literature.

Property Value Source

CAS Number 34421-19-7 Biopurify[1]
Molecular Formula C33H26010 Biopurify[1]
Molecular Weight 582.561 g/mol Biopurify[1]
Physical Description Yellow powder Biopurify[1]
Purity 95%) - 99% (as commercially Biopurify[1]

available)
Class Flavonoid (Biflavonoid) Biopurify[1]

Note: In-depth experimental data on properties such as agueous solubility, pKa, and logP are
not readily available in the scientific literature. Commercial suppliers may offer solutions to
improve water solubility for research purposes[1].

Biological Sources

2,3-Dihydrosciadopitysin is a natural product that has been isolated from a limited number of
plant species. The primary documented sources are:
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» Metasequoia glyptostroboides(Dawn Redwood): This compound has been isolated from the
autumn leaves of this deciduous conifer[2].

e Podocarpus macrophyllus(Yew plum pine): It has also been identified in the heartwood of
this evergreen tree.

The concentration of 2,3-Dihydrosciadopitysin in these sources and the optimal extraction
methods have not been extensively documented in readily accessible literature.

Analytical and Experimental Methods

While detailed experimental protocols for the biological evaluation of 2,3-
Dihydrosciadopitysin are absent from the current body of scientific literature, its identification
and quality control are performed using standard analytical techniques in phytochemistry.

Identification and Structural Elucidation

The identity of 2,3-Dihydrosciadopitysin is confirmed using a combination of spectroscopic
methods:

e Mass Spectrometry (MS): This technique is used to determine the molecular weight of the
compound, confirming its molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and *3C-NMR are critical for
elucidating the precise molecular structure, including the connectivity of atoms and the
stereochemistry of the molecule.

Purity Assessment

The purity of 2,3-Dihydrosciadopitysin samples is typically determined by chromatographic
methods:

o High-Performance Liquid Chromatography (HPLC): This is the most common method for
assessing the purity of flavonoid compounds. Commercial suppliers often use HPLC coupled
with Diode-Array Detection (DAD) or Evaporative Light Scattering Detection (ELSD) to
ensure the quality of their reference standards[1].

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


http://file.medchemexpress.com/batch_PDF/HY-N1660/2-3-Dihydrosciadopitysin-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b592804?utm_src=pdf-body
https://www.benchchem.com/product/b592804?utm_src=pdf-body
https://www.benchchem.com/product/b592804?utm_src=pdf-body
https://www.benchchem.com/product/b592804?utm_src=pdf-body
https://www.benchchem.com/product/b592804?utm_src=pdf-body
https://www.phytopurify.com/23Dihydrosciadopitysin-p-6547.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Isolation from Plant Material

Metasequoia glyptostroboides or
Podocarpus macrophyllus

Solvent Extraction

Purififation

Column Chromatography

l

Collected Fractions

Identification

HPLC-DAD/ELSD
(Purity Assessment)

Mass Spectrometry
(Molecular Weight)

NMR Spectroscopy
(Structure Elucidation)

Pure 2,3-Dihydrosciadopitysin

Click to download full resolution via product page

Caption: A potential anti-inflammatory mechanism via NF-kB pathway inhibition.
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Caption: A potential pro-apoptotic mechanism in cancer cells.

Future Directions and Research Opportunities

The current lack of data on 2,3-Dihydrosciadopitysin presents a significant opportunity for
original research. Key areas for future investigation include:
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« |solation and Synthesis: Development of efficient and scalable methods for the isolation of
2,3-Dihydrosciadopitysin from its natural sources or a total synthesis approach would be
crucial to enable further research.

» Biological Screening: A comprehensive screening of 2,3-Dihydrosciadopitysin against a
panel of biological targets is warranted. This should include assays for:

o Anticancer activity: Against various cancer cell lines.

o Anti-inflammatory activity: In cellular and animal models of inflammation.
o Neuroprotective effects: In models of neurodegenerative diseases.

o Antioxidant capacity: Using standard antioxidant assays.

» Mechanism of Action Studies: Should any significant biological activity be identified,
subsequent studies should focus on elucidating the underlying molecular mechanisms and
identifying the specific signaling pathways involved.

o Pharmacokinetic Profiling: In vivo studies to determine the absorption, distribution,
metabolism, and excretion (ADME) profile of 2,3-Dihydrosciadopitysin will be essential for
evaluating its potential as a drug candidate.

Conclusion

2,3-Dihydrosciadopitysin is a structurally interesting biflavonoid with currently
uncharacterized biological potential. This technical guide has summarized the limited available
information on its physicochemical properties and natural origins. The significant gaps in our
understanding of its bioactivity and mechanism of action highlight the need for further scientific
investigation. For researchers and drug development professionals, 2,3-Dihydrosciadopitysin
represents an unexplored area of natural product chemistry with the potential for the discovery
of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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